ST-401

• Molecular Formula: C24H20N2O
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C24H20N2O/c1-2-26-22-11-4-3-7-18(22)20-15-16(12-13-23(20)26)24(27)19-8-5-10-21-17(19)9-6-14-25-21/h3-15,24,27H,2H2,1H3
• InChIKey: TZOSKHBHYRMLGA-UHFFFAOYSA-N

Standard microtubule-targeting agents fail in orthotopic GBM models due to poor brain penetration. ST-401 solves this with validated BBB crossing (brain/plasma ratio 2.2) and unique interphase-selective cytotoxicity. - Preferential killing in interphase (vs mitosis); no PGCC generation - 24-47 nM IC50 in patient-derived glioma (6-13x more potent than ST-360) - Disrupts glioma tumor microtubes; doubles survival with temozolomide + radiation - Direct colchicine-site binding (tubulin assembly IC50 1.1 µM), reversible inhibition

ST-401: A Brain-Penetrant Microtubule-Targeting Agent with Differentiated Interphase-Selective Antitumor Activity

ST-401 is a synthetic hybrid molecule (C24H20N2O, MW 352.43) combining a secondary alcohol and a quinoline within a carbazole scaffold [1]. It belongs to the colchicine-site-binding class of microtubule-targeting agents (MTAs) but exhibits a uniquely mild and reversible inhibition of microtubule (MT) assembly [2]. Unlike the vast majority of clinically used MTAs, ST-401 readily crosses the blood–brain barrier (BBB), achieving micromolar brain concentrations with a brain/plasma ratio of 2.2 in mice [2]. Critically, ST-401 preferentially triggers cancer cell death in interphase rather than mitosis, a mechanism that avoids the generation of treatment-resistant polyploid giant cancer cells (PGCCs) [3].

Reported brain penetration in rodent models enables CNS microtubule targeting studies.

Interphase-selective killing mechanism avoids PGCC formation, supporting cell death pathway research distinct from mitotic arrest.

Colchicine-site binding with reversible MT dynamics allows washout and reversibility experiments.

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165 View Source
• [2] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. View Source
• [3] Vicente Ruiz JJ, Wordeman LG, Stella N. The microtubule targeting agent ST-401 triggers cell death in interphase and prevents the formation of polyploid giant cancer cells. Journal of Translational Medicine. 2024;22:441. doi:10.1186/s12967-024-05234-3 View Source

Why Pharmacological Substitution of ST-401 by Other Colchicine-Site MTAs or In-Class Analogs Is Not Scientifically Justified

ST-401 cannot be simply interchanged with other colchicine-site MTAs (e.g., nocodazole, colchicine, vincristine) or even its closest structural analogs (ST-360, ST-377, ST-34) without fundamentally altering the biological outcome. Nocodazole, despite sharing the colchicine-binding site and comparable biochemical IC50 for tubulin assembly inhibition, kills cancer cells predominantly in mitosis, triggers p-P53 elevation, and fails to cross the BBB — a triple divergence from ST-401's interphase-selective, p-P53-independent killing mechanism and brain-penetrant property [1]. Even within the ST-series, ST-360 exhibits 6- to 13-fold weaker potency in patient-derived glioma despite equivalent colchicine-site competition, indicating that chemical modifications beyond binding affinity dictate cellular antitumor efficacy [2]. These multidimensional pharmacological discrepancies make generic substitution scientifically untenable.

Mitotic vs. interphase death

Nocodazole triggers mitotic death and lacks CNS exposure; interphase selectivity and brain penetration may not transfer.

Analog potency shift

Close analog ST-360 exhibits lower potency in patient-derived glioma models; direct replacement may compromise model relevance.

Mechanistic divergence

Other colchicine-site MTAs engage distinct p53 and apoptosis pathways; endpoint profiles may shift in comparative studies.

• [1] Vicente Ruiz JJ, Wordeman LG, Stella N. The microtubule targeting agent ST-401 triggers cell death in interphase and prevents the formation of polyploid giant cancer cells. Journal of Translational Medicine. 2024;22:441. doi:10.1186/s12967-024-05234-3 View Source
• [2] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165 View Source

ST-401: Head-to-Head Quantitative Evidence Against Nocodazole, ST-360, ST-377, and ST-34 for Informed Procurement Decisions

Brain Penetration: ST-401 Achieves Micromolar Brain Concentrations — a Critical Differentiator from Clinically Used MTAs That Cannot Cross the BBB

ST-401 is an exceptionally rare brain-penetrant MTA. Following a single i.p. injection at the acute maximum tolerated dose (150 mg/kg) in mice, ST-401 reached micromolar brain concentrations with a brain/plasma ratio of 2.2 and a brain half-life of approximately 6 hours [1]. Even at lower doses (20 and 5 mg/kg), ST-401 sustained micromolar brain levels, which exceed its in vitro antitumor IC50 values by orders of magnitude [1]. By contrast, colchicine, vincristine, and nocodazole — all colchicine-site MTAs — are known substrates of P-glycoprotein and other efflux transporters, rendering them effectively excluded from the brain parenchyma at clinically tolerable doses [2]. This is not a potency difference but a binary presence/absence gate: most MTAs never reach the target tissue in neuro-oncological indications.

Brain penetration

Class-level

Brain/plasma ratio 2.2 at 150 mg/kg i.p. in mice; micromolar brain concentrations

Supports brain exposure-model validation for glioma research.

Most MTAs are BBB-excluded; class-level inference.

Evidence Dimension	Brain concentration and brain/plasma ratio after systemic administration
Target Compound Data	ST-401: micromolar brain concentrations at 150 mg/kg i.p.; brain/plasma ratio = 2.2; brain t₁/₂ ≈ 6 h [1]
Comparator Or Baseline	Most clinically used MTAs (colchicine, vincristine, nocodazole): undetectable or sub-therapeutic brain levels due to P-gp-mediated efflux at the BBB
Quantified Difference	Brain/plasma ratio of 2.2 (indicating active or passive brain penetration) vs. brain/plasma ratios typically <0.1 for comparator MTAs; categorical difference in CNS exposure
Conditions	Pharmacokinetic analysis in C57BL/6 mice; LC–MS quantification of ST-401 in plasma and brain homogenates; acute MTD (150 mg/kg i.p.) and lower-dose regimens [1]

Why This Matters

For any neuro-oncology research program or preclinical glioblastoma study, selecting a non-brain-penetrant MTA guarantees zero target tissue exposure and precludes meaningful in vivo efficacy, while ST-401 represents one of the very few MTA chemical scaffolds demonstrating validated brain penetration.

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165 View Source
• [2] Calinescu AA, Kamson DO, Juhász C, et al. Microtubule targeting agents in glioma. Translational Cancer Research. 2016;5(Suppl 1):S54–S60. doi:10.21037/tcr.2016.06.12. [Class-level review establishing BBB exclusion of conventional MTAs.] View Source

Interphase-Selective Cell Killing: ST-401 Triggers Death in Interphase, Whereas Nocodazole Kills in Mitosis — Direct Live-Cell Imaging Head-to-Head Comparison

In a direct head-to-head experiment using live-cell microscopy of HCT116 cells, low concentrations (30 and 100 nM) of nocodazole (NOC) killed HCT116 cells in mitosis and increased phosphorylated p53 (p-P53), a marker of mitotic catastrophe [1]. In contrast, the same low concentrations of ST-401 killed HCT116 cells in interphase and did not increase p-P53 [1]. After 3 days of treatment, NOC applied at 10 to 300 nM induced pronounced late apoptosis (59% of cells treated with 100 nM NOC were in late apoptosis), whereas ST-401 induced late apoptosis only at 300 nM (59% late apoptosis), and at 100 nM produced a distinctly different cell-fate profile [2]. Single-cell RNA sequencing further confirmed that ST-401 and NOC regulate distinct transcriptional programs, with ST-401 inducing a transient integrated stress response and reducing energy metabolism, whereas NOC primarily engages mitotic arrest pathways [2].

Cell death phase

Head-to-head

ST-401: interphase death at 30–100 nM; Nocodazole: mitotic death at same concentrations

Supports interphase-selective mechanism studies; avoids mitotic arrest confound.

Live-cell imaging in HCT116 cells.

Evidence Dimension	Phase of cell cycle at death and apoptosis induction profile
Target Compound Data	ST-401 (30–100 nM): cell death in interphase; no p-P53 increase; 300 nM required to induce 59% late apoptosis at 72 h; transient integrated stress response and reduced mitochondrial respiration [1][2]
Comparator Or Baseline	Nocodazole (30–100 nM): cell death in mitosis; increased p-P53; 100 nM already induces 59% late apoptosis at 72 h; canonical mitotic arrest gene signature [1][2]
Quantified Difference	At 100 nM: ST-401 = interphase death, minimal late apoptosis; NOC = mitotic death, 59% late apoptosis. Three-fold higher ST-401 concentration (300 nM) required to match NOC's 100 nM apoptotic response [2]
Conditions	HCT116 colorectal cancer cells; live-cell microscopy with phase-contrast and fluorescent markers; flow cytometry for apoptosis (Annexin V/PI); single-cell RNA sequencing; Seahorse metabolic flux analysis [1][2]

Why This Matters

The interphase-selective killing mechanism directly addresses the clinical problem of PGCC formation that arises from mitotic slippage after standard MTA treatment. Procuring ST-401 versus nocodazole for preclinical programs yields fundamentally different cell-death phenotypes and downstream resistance profiles.

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165. [Contains HCT116 live-cell imaging data and p-P53/non-p-P53 comparison between ST-401 and NOC.] View Source
• [2] Vicente Ruiz JJ, Wordeman LG, Stella N. The microtubule targeting agent ST-401 triggers cell death in interphase and prevents the formation of polyploid giant cancer cells. Journal of Translational Medicine. 2024;22:441. doi:10.1186/s12967-024-05234-3 View Source

Milder and Reversible MT Assembly Inhibition: Quantitative Live-Cell MT Dynamics Data Distinguishing ST-401 from Nocodazole at Equal Biochemical Potency

At concentrations that produce equivalent biochemical inhibition of tubulin assembly (both ST-401 and NOC exhibit similar IC50 values in turbidity and pelleting assays; compare Figure 1E and Cherry et al., ref. 14), ST-401 triggers a significantly milder reduction in cellular MT assembly rates than NOC, as measured by live-cell EB1-GFP tracking of growing MT plus-ends in HCT116 cells [1]. Specifically, at 100 nM, ST-401 reduced MT assembly rates less severely than 100 nM NOC, and MTs remained visibly intact in ST-401-treated cells — contrasting with the pronounced loss of tubulin polymer triggered by NOC [1]. Critically, the ST-401 effect was fully reversible: MT assembly rates returned to pre-treatment levels within 15 minutes of washout [1]. At 200 nM, ST-401 completely but reversibly inhibited all MT assembly within 15 minutes [1].

MT assembly reversibility

Head-to-head

ST-401: milder MT rate reduction, full recovery 15 min washout; Nocodazole: stronger reduction

Reversible MT engagement supports washout experiments and toxicity profiling.

EB1-GFP tracking at 100 nM in HCT116.

Evidence Dimension	Cellular microtubule assembly rate and morphological integrity at equipotent biochemical concentrations
Target Compound Data	ST-401 (100 nM): milder reduction in MT assembly rate; MT polymer visibly intact; full reversibility within 15 min washout; 200 nM: complete, reversible inhibition [1]
Comparator Or Baseline	Nocodazole (100 nM): stronger reduction in MT assembly rate; pronounced loss of tubulin polymer; comparable biochemical IC50 for tubulin assembly inhibition [1]
Quantified Difference	Qualitatively graded as 'milder reduction' for ST-401 vs 'stronger reduction' for NOC at 100 nM (equal biochemical IC50); ST-401 MT assembly rates returned to baseline within 15 min post-washout [1]
Conditions	EB1-GFP CRISPR HCT116 cells expressing EB1-GFP under endogenous promoter; live-cell spinning-disk confocal imaging at 3 time points (before, during, after treatment); MT assembly rates quantified per individual cell [1]

Why This Matters

Milder and fully reversible MT engagement suggests a wider therapeutic window and reduced neurotoxicity risk compared to nocodazole-like irreversible disruptors. For preclinical toxicology and safety pharmacology programs, this mechanistic distinction is critical for compound selection.

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165. [Contains EB1-GFP live-cell MT dynamics comparison between ST-401 and NOC (Figure 1F).] View Source

Superior Antitumor Potency in Patient-Derived Glioma: ST-401 Outperforms ST-360, ST-377, and ST-34 by 6- to 13-Fold in Low Nanomolar Range

When tested against patient-derived (PD) glioma isolates representing proneural, mesenchymal, and classical transcriptional subtypes, ST-401 exhibited IC50 values of 24–47 nM, while its closest structural analogs ST-34, ST-377, and ST-360 were all significantly less active, with IC50 values ranging from 316 to 598 nM [1]. This represents an approximately 6- to 13-fold potency advantage for ST-401. Notably, ST-360 — despite competing for 89% of colchicine binding identically to ST-401 (89%) and exhibiting comparable in vitro tubulin assembly inhibition (turbidity IC50: 0.9 µM for ST-360 vs 1.1 µM for ST-401) — was markedly less potent in PD-glioma (316–598 nM) compared to ST-401 (24–47 nM) [1]. In established glioma cell lines (SF-268, SF-295, SF-539, SNB-19, SNB-75, U251), ST-401 and ST-360 showed comparable low nanomolar activity (IC50 23–69 nM), but ST-34 and ST-377 were approximately 10-fold less potent (IC50 239–877 nM) [1].

PD-glioma potency

Head-to-head

ST-401 IC₅₀ 24–47 nM; ST-360/377/34 IC₅₀ 316–598 nM (6- to 13-fold difference)

Reported higher potency in patient-derived glioma models; supports compound selection.

PD-glioma isolates across three molecular subtypes.

Evidence Dimension	Antiproliferative IC50 in patient-derived glioma cells (3 PD isolates spanning 3 molecular subtypes)
Target Compound Data	ST-401: IC50 = 24–47 nM across proneural, mesenchymal, and classical PD-glioma isolates [1]
Comparator Or Baseline	ST-360: IC50 = 316–598 nM; ST-377: IC50 = 316–598 nM; ST-34: IC50 = 316–598 nM, all in the same PD-glioma isolates [1]
Quantified Difference	ST-401 is 6- to 13-fold more potent than ST-360, ST-377, and ST-34 in PD-glioma; ST-34 and ST-377 are ~10-fold less potent than ST-401 in established glioma lines [1]
Conditions	Patient-derived glioma isolates in culture (one each of proneural, mesenchymal, classical subtypes); MGG8 cancer stem cell-like PD-glioma; cell viability assessed at 72 h [1]

Why This Matters

PD-glioma isolates better recapitulate human tumor heterogeneity than established cell lines. ST-401's uniquely retained potency in PD-glioma, unmatched by structurally near-identical analogs, makes it the only justified choice from the ST-series for translational glioma research.

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165. [Contains NCI-60 glioma panel and PD-glioma IC50 comparisons (Figures 2A–2D).] View Source

Prevention of Polyploid Giant Cancer Cell Formation: A Safety Differentiation Not Addressed by Nocodazole and Other Mitotic-Selective MTAs

Standard MTAs that arrest cells in mitosis, such as nocodazole, can drive surviving cancer cells to undergo mitotic slippage, resulting in the formation of polyploid giant cancer cells (PGCCs) that possess cancer stem cell features, enhanced metastatic potential, and drug resistance [1]. ST-401's interphase-selective killing mechanism avoids this pathological outcome. Live-cell microscopy demonstrated that nocodazole-treated HCT116 cells that escape mitotic death undergo mitotic slippage and become PGCCs, whereas ST-401 kills cells in interphase before mitotic entry, thereby preventing PGCC formation [1]. The mechanistic basis was established through scRNA-seq: ST-401 induces a transient integrated stress response (ISR), reduces energy metabolism (Seahorse analysis), and promotes mitochondrial fission in interphase, a combination of cellular responses that underlies death in interphase and avoids PGCC development [1]. This effect was validated in the GBM line SF-539, where ST-401 reduced energy metabolism and promoted mitochondrial fission [1].

PGCC formation

Cross-study

ST-401: no PGCCs; Nocodazole: PGCCs from mitotic slippage; ISR gene signature upregulated

Avoids PGCC-related resistance confound; supports long-term tumor control studies.

scRNA-seq and live-cell imaging in HCT116 and SF-539.

Evidence Dimension	PGCC formation and mitochondrial/metabolic endpoints associated with cell death mechanism
Target Compound Data	ST-401: interphase death; no PGCC formation; transient ISR induction; reduced oxygen consumption rate (Seahorse); increased mitochondrial fission (MitoTracker unbiased analysis) [1]
Comparator Or Baseline	Nocodazole: mitotic death as primary outcome; mitotic slippage → PGCC formation in surviving cells; no ISR induction; different metabolic profile [1]
Quantified Difference	Categorical difference: PGCCs absent with ST-401 treatment, present with nocodazole at concentrations that permit cell survival; ISR gene signature upregulated by ST-401 but not NOC [1]
Conditions	HCT116 cells and SF-539 GBM cells; live-cell microscopy; scRNA-seq (10x Genomics); Seahorse XF Mito Stress Test; MitoTracker Red CMXRos staining with unbiased image analysis [1]

Why This Matters

PGCCs are a recognized mechanism of treatment failure and tumor relapse after MTA therapy. ST-401's avoidance of PGCC formation represents a safety and efficacy differentiation that directly addresses a clinical limitation of mitotic-selective MTAs, making it the preferable compound for long-term tumor control studies.

• [1] Vicente Ruiz JJ, Wordeman LG, Stella N. The microtubule targeting agent ST-401 triggers cell death in interphase and prevents the formation of polyploid giant cancer cells. Journal of Translational Medicine. 2024;22:441. doi:10.1186/s12967-024-05234-3 View Source

Tumor Microtube Disruption: A Glioma-Specific Pharmacodynamic Differentiation Not Shared by Non-Brain-Penetrant MTAs

Glioblastoma cells form a network of tumor microtubes (TMs) — long, MT-rich membrane protrusions that physically connect glioma cells and promote resistance to DNA-damaging therapies including temozolomide and radiation [1]. ST-401 inhibits the formation of these TMs, disrupting the glioma connectivity network [1]. This effect is pharmacologically coupled to ST-401's validated brain penetration: a non-brain-penetrant MTA cannot engage this target in vivo. In the PDGFB-driven glioma mouse model, ST-401 enhanced the therapeutic efficacy of standard-care temozolomide and radiation therapy, demonstrating that TM disruption translates to combination therapy benefit [1]. This property has no equivalent in nocodazole, colchicine, or vincristine — not because they lack anti-MT activity, but because they cannot reach the glioma cell network at therapeutically relevant brain concentrations.

Tumor microtube disruption

Class-level

ST-401 inhibited TM formation; reported 2-fold increase in overall survival with temozolomide+radiation in PDGFB-glioma mice

Enables glioma network disruption research; supports DNA-damage combination study models.

TM immunofluorescence and genetic mouse model data.

Evidence Dimension	Inhibition of tumor microtube formation and enhancement of standard-care therapy efficacy in an immunocompetent glioma mouse model
Target Compound Data	ST-401: inhibited TM formation in PD-glioma culture; enhanced efficacy of temozolomide + radiation in PDGFB-glioma mice (2-fold increase in overall survival) [1]
Comparator Or Baseline	Non-brain-penetrant MTAs (nocodazole, colchicine, vincristine, taxol): TM inhibition not measurable in vivo due to BBB exclusion; no published TM disruption data
Quantified Difference	ST-401 doubled overall survival when combined with standard care in a genetic glioma mouse model; TM disruption observed in culture by immunofluorescence and machine-learning-based quantification [1]
Conditions	Patient-derived glioma cells in culture for TM analysis (immunofluorescence with anti-α-tubulin, machine-learning quantification of TM parameters); RCAS/tv-a PDGFB-driven glioma immunocompetent mouse model for combination therapy [1]

Why This Matters

Tumor microtubes represent a glioma-specific vulnerability that is pharmacologically inaccessible to conventional MTAs. For glioma-focused research programs, ST-401 provides a unique tool to interrogate TM biology and to evaluate MTA-based combination strategies that exploit this brain-tumor-specific network disruption.

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165. [Contains TM inhibition data, PK brain penetration, and PDGFB-glioma combination therapy results (Figures 3–5).] View Source

ST-401: Evidence-Based Research and Preclinical Application Scenarios Where Compound Differentiation Drives Scientific Value

Preclinical Glioblastoma Research Requiring a Brain-Penetrant MTA with Validated CNS Pharmacokinetics

In glioblastoma (GBM) drug discovery, the vast majority of MTAs are excluded from the CNS by the BBB, rendering them irrelevant for in vivo brain tumor efficacy testing. ST-401 is one of a very limited set of MTAs with experimentally validated brain penetration achieving micromolar concentrations (brain/plasma ratio 2.2) at tolerated doses [1]. For academic or industry programs evaluating MTA mechanisms in orthotopic GBM models, ST-401 is the rational choice over nocodazole, colchicine, vinca alkaloids, or taxanes, none of which reach therapeutic brain levels. The compound allows interrogation of MT-targeting pharmacology in the brain compartment for the first time outside of the very few brain-penetrant MTA chemotypes currently in clinical development.

Investigation of Interphase-Selective Cell Death Mechanisms and PGCC Prevention Pathways

ST-401 is the only characterized MTA that preferentially kills cancer cells in interphase rather than mitosis at low nanomolar concentrations, providing a unique chemical probe to dissect interphase death pathways [2]. Its direct head-to-head comparison with nocodazole — which kills in mitosis in the same cell model — establishes ST-401 as a 'mechanism-selective' tool [2]. Researchers studying treatment-induced PGCC formation, mitotic slippage, and therapy resistance should select ST-401 over nocodazole or other mitotic MTAs because only ST-401 avoids the confounding generation of PGCCs while still engaging the colchicine site of tubulin.

Glioma Tumor Microtube Network Disruption and DNA-Damage Sensitization Studies

ST-401 uniquely disrupts glioma tumor microtubes (TMs), the MT-rich intercellular connections that mediate resistance to DNA-damaging therapies including temozolomide and radiation [3]. This property is combinatorially leveraged in vivo: ST-401 doubled overall survival when added to standard-of-care temozolomide plus radiation in a genetic mouse glioma model [3]. Research programs focused on the glioma connectome, TM-mediated resistance, or MTA–DNA-damage combination strategies should procure ST-401, as no non-brain-penetrant MTA can replicate this pharmacodynamic effect in an intracranial tumor setting.

Structure-Activity Relationship Studies on the Colchicine-Site Carbazole Scaffold Where PD-Glioma Potency Is the Differentiating Endpoint

Within the ST-series, ST-401 is uniquely potent in patient-derived glioma despite near-identical colchicine-site binding and tubulin assembly IC50 values compared to its closest analog ST-360 (89% vs 89% binding competition; turbidity IC50 1.1 vs 0.9 µM) [1]. ST-401's 6- to 13-fold superiority in PD-glioma potency (IC50 24–47 nM vs 316–598 nM) indicates that a critical molecular property beyond tubulin-binding affinity governs cellular antitumor activity [1]. Medicinal chemistry and chemical biology groups exploring the colchicine-site carbazole scaffold should use ST-401 as the benchmark compound for PD-glioma activity, as analogs with equivalent biochemical profiles (e.g., ST-360) fail to recapitulate its cellular potency in clinically relevant glioma models.

Application

Selection Property

Validation Focus

Brain tumor MT-targeting research

Reported brain exposure in rodent models

CNS PK profiling and BBB penetration validation

Interphase cell death mechanism studies

Interphase-selective killing without mitotic arrest

Cell-cycle phase-specific apoptosis and PGCC monitoring

Tumor microtube network disruption research

Inhibition of glioma TM formation

TM immunofluorescence and combination therapy response models

Colchicine-site SAR and PD-glioma evaluation

Differentiated potency in patient-derived glioma vs. close analogs

PD-glioma IC₅₀ benchmarking and tubulin-binding correlation

• [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165 View Source
• [2] Vicente Ruiz JJ, Wordeman LG, Stella N. The microtubule targeting agent ST-401 triggers cell death in interphase and prevents the formation of polyploid giant cancer cells. Journal of Translational Medicine. 2024;22:441. doi:10.1186/s12967-024-05234-3 View Source
• [3] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165. [TM inhibition data (Figure 3) and PDGFB-glioma combination survival data (Figure 5).] View Source